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Abstract

Isopropyl 2-methoxyacetate is emerging as a noteworthy polar aprotic solvent with a range of
applications in chemical synthesis and formulations. This technical guide provides an in-depth
overview of its physicochemical properties, synthesis, and safety considerations. Particular
attention is given to its potential utility in research and development, especially within the
pharmaceutical and drug development sectors. This document consolidates key data, outlines
detailed experimental protocols for its synthesis, and presents visualizations to clarify complex
processes, serving as a vital resource for professionals exploring advanced solvent systems.

Introduction

The selection of an appropriate solvent is a critical parameter in chemical synthesis, influencing
reaction rates, yields, and the purity of final products. Polar aprotic solvents, characterized by
their high polarity and lack of acidic protons, are particularly valuable for a variety of organic
reactions, including nucleophilic substitutions and polymerizations. Isopropyl 2-
methoxyacetate, a member of the glycol ether ester family, presents a unique combination of
properties that make it a compelling alternative to more traditional polar aprotic solvents. This
guide aims to provide a thorough technical understanding of Isopropyl 2-methoxyacetate for
its effective application in a laboratory and industrial setting.
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Physicochemical Properties

A comprehensive understanding of a solvent's physical and chemical properties is essential for

its effective application. Isopropyl 2-methoxyacetate is a colorless to pale yellow liquid with a

characteristically fruity odor.[1] It is soluble in many organic solvents, while exhibiting low

solubility in water.[1] Key physicochemical data are summarized in the table below for easy

comparison.

Property Value Reference(s)
Molecular Formula CeH1203 [21[31[41[5][6]117]
Molecular Weight 132.16 g/mol 2131141511611 71
CAS Number 17640-21-0 (2131451061171
Boiling Point 160.0 + 13.0 °C at 760 mmHg [41[8]

Density 0.959 £ 0.06 g/cm3 [41[8]

Flash Point 49.9 °C [4]

Vapor Pressure

2.44 mmHg at 25°C

[4]

Refractive Index 1.398 [4]
Topological Polar Surface Area  35.5 A2 [2][3]
LogP (Octanol-Water Partition

o 0.58440 [4]
Coefficient)
Hydrogen Bond Acceptor

3 [21[3]

Count
Rotatable Bond Count 4 [2][3]

Synthesis of Isopropyl 2-Methoxyacetate

The synthesis of Isopropyl 2-methoxyacetate can be achieved through a two-step process

involving the formation of methyl methoxyacetate followed by transesterification with

isopropanol. A detailed experimental protocol is provided below.
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Experimental Protocol: Synthesis

Step 1: Synthesis of Methyl Methoxyacetate

In a suitable reaction vessel, 434.1 g (4.0 mol) of methyl chloroacetate is introduced and
stirred at 25°C.[8]

756.3 g (4.2 mol) of a 30% strength sodium methoxide solution is added dropwise over a
period of 2.5 hours, ensuring the reaction temperature does not exceed 65°C.[8]

Following the addition, the reaction mixture is stirred at reflux temperature for an additional 3
hours.[8]

Step 2: Transesterification to Isopropyl 2-Methoxyacetate

From the resulting reaction mixture, 436.0 g of methanol is removed by distillation.[8]

To the residue, 480.8 g (8.0 mol) of isopropanol is added, and the mixture is heated to reflux.

[8]

During reflux, methanol is continuously removed using a 0.5 m long Multifil column with a
reflux ratio of approximately 1:1. This is continued for about 6.5 hours, by which time the
conversion to isopropyl methoxyacetate should exceed 98%.[8]

After cooling, the reaction mixture is concentrated to dryness on a rotary evaporator at a
maximum bath temperature of 120°C and a pressure of less than 15 mbar.[8]

The resulting distillate is then fractionated through a 0.5 m long Multifil column to yield
purified Isopropyl 2-methoxyacetate.[3]

The synthesis pathway is visualized in the following diagram:
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Step 1: Formation of Methyl Methoxyacetate
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Synthesis of Isopropyl 2-methoxyacetate.

Applications in Research and Development

Glycol ethers and their esters are recognized for their excellent solvency for a wide range of
substances, including resins, dyes, and oils.[9] This makes them suitable for various industrial
applications such as in coatings, inks, and cleaning formulations.[1]

In the context of pharmaceutical and drug development, the selection of solvents is critical.
While direct, detailed experimental protocols for the use of Isopropyl 2-methoxyacetate in
active pharmaceutical ingredient (API) synthesis are not widely published, its properties as a
polar aprotic solvent suggest its potential as a less-toxic alternative to solvents like N,N-
dimethylformamide (DMF) or dimethyl sulfoxide (DMSO) in certain applications. For instance, in
reactions sensitive to protic solvents, such as certain nucleophilic substitution reactions,
Isopropyl 2-methoxyacetate could offer a favorable reaction medium.

The following diagram illustrates a general workflow for screening a new solvent like Isopropyl
2-methoxyacetate for a typical nucleophilic substitution reaction in a drug discovery context.
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Workflow for a Nucleophilic Substitution Reaction.
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Safety and Handling

Isopropyl 2-methoxyacetate is a flammable liquid and vapor.[10] It can cause skin and
serious eye irritation, and may cause respiratory irritation.[10] Therefore, appropriate safety
precautions must be taken during its handling and use.

Recommended Handling Procedures:
e Ventilation: Use only in a well-ventilated area, preferably in a fume hood.[11][12]

o Personal Protective Equipment (PPE): Wear protective gloves, safety glasses with side
shields or goggles, and a lab coat.[11][12]

o Fire Safety: Keep away from heat, sparks, open flames, and other ignition sources. Use non-
sparking tools and explosion-proof equipment.[10][12]

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[11]
First Aid Measures:

 In case of skin contact: Immediately wash with plenty of soap and water. Remove
contaminated clothing.[11]

 In case of eye contact: Rinse cautiously with water for several minutes. Remove contact
lenses if present and easy to do. Continue rinsing.[11]

 If inhaled: Move the person to fresh air and keep them comfortable for breathing.[11]

o If swallowed: Rinse mouth. Do NOT induce vomiting. Immediately call a poison center or
doctor.[12]

Always consult the Safety Data Sheet (SDS) for the most current and comprehensive safety
information before handling this chemical.

Conclusion

Isopropyl 2-methoxyacetate is a polar aprotic solvent with a favorable balance of properties
that make it a person of interest for various applications in research and industry. Its synthesis
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is well-established, and its physicochemical characteristics suggest its potential as a viable
alternative to more hazardous solvents. While more research is needed to fully explore its utility
in specialized applications such as drug synthesis, this guide provides a solid foundation of
technical information for scientists and researchers looking to incorporate Isopropyl 2-
methoxyacetate into their work. As with all chemicals, adherence to strict safety protocols is
paramount to ensure its safe and effective use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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